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Compound of Interest

Compound Name: L-Lysine monohydrochloride

Cat. No.: B160605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

degradation profile of L-Lysine monohydrochloride. The information presented is intended to

support researchers, scientists, and drug development professionals in understanding the

critical factors that influence the integrity of this essential amino acid. This guide details the

intrinsic stability of L-Lysine monohydrochloride, its degradation pathways under various

stress conditions, and the analytical methodologies for its assessment.

Chemical Stability and Physical Properties
L-Lysine monohydrochloride is the hydrochloride salt of L-Lysine, an essential amino acid.

The salt form enhances the stability of L-Lysine, which in its free base form can be unstable.[1]

[2] L-Lysine monohydrochloride is a white or almost white crystalline powder, freely soluble

in water.[3][4] The product is chemically stable under standard ambient conditions (room

temperature).[3]

Table 1: Physical and Chemical Properties of L-Lysine Monohydrochloride
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Property Value Reference

Molecular Formula C₆H₁₅ClN₂O₂ [3][4]

Molecular Weight 182.65 g/mol [3][4]

Appearance
White or pale brownish

crystalline powder
[3]

Solubility in Water ~642 g/L at 30°C [3]

pH (10% solution) 5.0 - 6.5 [3]

Degradation Profile
The degradation of L-Lysine monohydrochloride is influenced by several factors, including

temperature, pH, and the presence of reducing sugars. Two primary degradation pathways

have been identified: the formation of lysine lactam and the Maillard reaction.

Lysine Lactam Formation
Under thermal stress, particularly in solution, L-Lysine can undergo intramolecular cyclization to

form L-lysine lactam.[5][6] This degradation pathway is a significant consideration in the

preparation and storage of L-Lysine monohydrochloride solutions, especially at elevated

temperatures and alkaline pH.[1][2][6] Studies have shown that the rate of lysine lactam

formation increases with both increasing temperature and pH.[1][2][6] The degradation of lysine

and the formation of lysine lactam have been found to follow zero-order reaction kinetics in

aqueous solutions.[6]
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Sample Preparation

Stress Conditions

Analysis

Dissolve L-Lysine HCl in water for injection

Adjust pH with NaOH solution (e.g., 10.0, 10.3, 10.6)

Fill into ampoules and seal

Incubate samples at various temperatures
(e.g., 60, 80, 90, 100°C)

Withdraw samples at predetermined time intervals

Immediately cool samples in an ice bath

Analyze samples by stability-indicating HPLC method

Quantify L-Lysine and degradation products (e.g., lysine lactam)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b160605?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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